Cas no 1340148-11-9 (2-(2,3-dichlorophenyl)propan-2-ol)

• Product Name: 2-(2,3-dichlorophenyl)propan-2-ol
• CAS No: 1340148-11-9
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 6154071
• PubChem ID: 62787113
• Update Time: 2025-06-07

2-(2,3-dichlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)propan-2-ol
• EN300-1964547
• SCHEMBL11792315
• AKOS012081457
• 1340148-11-9

• Inchi： 1S/C9H10Cl2O/c1-9(2,12)6-4-3-5-7(10)8(6)11/h3-5,12H,1-2H3
• InChI Key： ASKXVKQFWLAYTO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)(C)O)Cl

Computed Properties

• Exact Mass: 204.0108703g/mol
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,3-dichlorophenyl)propan-2-ol

Introduction to 2-(2,3-dichlorophenyl)propan-2-ol (CAS No. 1340148-11-9)

2-(2,3-dichlorophenyl)propan-2-ol, also known by its CAS number 1340148-11-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dichlorophenyl group attached to a propan-2-ol moiety. The compound's distinct properties make it a valuable intermediate in the synthesis of various pharmaceuticals and chemical products.

The molecular formula of 2-(2,3-dichlorophenyl)propan-2-ol is C₉H₉Cl₂O, and its molecular weight is approximately 208.07 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including its melting point, boiling point, and density, have been well-documented in the literature.

In recent years, 2-(2,3-dichlorophenyl)propan-2-ol has been extensively studied for its potential applications in the development of new drugs. One of the key areas of interest is its role as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the compound's utility in the preparation of novel antiviral compounds that exhibit potent activity against a range of viral pathogens, including influenza and herpes simplex viruses.

Beyond antiviral applications, 2-(2,3-dichlorophenyl)propan-2-ol has also shown promise in the development of anti-inflammatory drugs. Studies conducted by researchers at the University of California have demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for producing 2-(2,3-dichlorophenyl)propan-2-ol have been optimized to ensure high yields and purity. One common method involves the reaction of 2,3-dichlorobenzaldehyde with acetone in the presence of a base catalyst. This reaction proceeds via a Claisen condensation mechanism, followed by reduction to form the desired alcohol. The process can be further refined using advanced techniques such as microwave-assisted synthesis and continuous flow reactors to enhance efficiency and reduce environmental impact.

The safety profile of 2-(2,3-dichlorophenyl)propan-2-ol has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at low to moderate concentrations, with no significant acute or chronic toxicity observed in animal models. However, it is important to handle the compound with appropriate precautions to avoid skin contact and inhalation, as it may cause irritation or allergic reactions in sensitive individuals.

In conclusion, 2-(2,3-dichlorophenyl)propan-2-ol (CAS No. 1340148-11-9) is a versatile compound with a wide range of applications in pharmaceutical research and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for the development of new drugs targeting viral infections and inflammatory diseases. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field of medicinal chemistry.